Cas no 98334-84-0 (3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid)

3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid structure
98334-84-0 structure
Product Name:3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid
CAS No:98334-84-0
MF:C7H10N2O3
MW:170.165901660919
MDL:MFCD02320582
CID:812564
PubChem ID:329776422
Update Time:2025-04-19

3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid
    • 3-(6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid(SALTDATA: FREE)
    • 3-(6-Oxo-1,4,5,6-tetrahydro-pyridazin-3-yl)-propionic acid
    • 3-Pyridazinepropanoicacid, 1,4,5,6-tetrahydro-6-oxo-
    • MDL: MFCD02320582
    • Inchi: 1S/C7H10N2O3/c10-6-3-1-5(8-9-6)2-4-7(11)12/h1-4H2,(H,9,10)(H,11,12)
    • InChI Key: BDGYTUXXYSPFCF-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CCC(=O)O)=NN1

Computed Properties

  • Exact Mass: 170.06900
  • Monoisotopic Mass: 170.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.44
  • Refractive Index: 1.61
  • PSA: 78.76000
  • LogP: -0.11840

3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid Pricemore >>

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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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abcr
AB214189-1 g
3-(6-Oxo-1,4,5,6-tetrahydro-3-pyridazinyl)propanoic acid; 95%
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€94.10 2023-07-20
abcr
AB214189-5 g
3-(6-Oxo-1,4,5,6-tetrahydro-3-pyridazinyl)propanoic acid; 95%
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€186.30 2023-07-20
abcr
AB214189-10 g
3-(6-Oxo-1,4,5,6-tetrahydro-3-pyridazinyl)propanoic acid; 95%
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AB214189-25 g
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€465.60 2023-07-20
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